Cas no 746677-39-4 (2-({pyrazolo[1,5-a]pyrimidin-7-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione)
2-({pyrazolo[1,5-a]pyrimidin-7-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 1H-ISOINDOLE-1,3(2H)-DIONE, 2-(PYRAZOLO[1,5-A]PYRIMIDIN-7-YLMETHOXY)-
- 2-({pyrazolo[1,5-a]pyrimidin-7-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione
- G23995
- 746677-39-4
- 2-(Pyrazolo[1,5-a]pyrimidin-7-ylmethyl)-2,3-dihydro-1h-isoindole-1,3-dione
- AKOS033426237
- 2-(pyrazolo[1,5-a]pyrimidin-7-ylmethyl)isoindole-1,3-dione
- 2-((pyrazolo(1,5-a)pyrimidin-7-yl)methyl)-2,3-dihydro-1H-isoindole-1,3-dione
- EN300-116366
- 2-{pyrazolo[1,5-a]pyrimidin-7-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione
- C15H10N4O2
- Z1495452118
- 100-935-5
- WEB67739
-
- Inchi: 1S/C15H10N4O2/c20-14-11-3-1-2-4-12(11)15(21)18(14)9-10-5-7-16-13-6-8-17-19(10)13/h1-8H,9H2
- InChI Key: NLOZNSSVIQJDJK-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C(N1CC1=CC=NC2=CC=NN12)=O
Computed Properties
- Exact Mass: 278.08037557Da
- Monoisotopic Mass: 278.08037557Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 431
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 67.6Ų
2-({pyrazolo[1,5-a]pyrimidin-7-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P904750-25mg |
2-{Pyrazolo[1,5-a]pyrimidin-7-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione |
746677-39-4 | 25mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P904750-50mg |
2-{Pyrazolo[1,5-a]pyrimidin-7-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione |
746677-39-4 | 50mg |
$ 70.00 | 2022-06-03 | ||
| TRC | P904750-250mg |
2-{Pyrazolo[1,5-a]pyrimidin-7-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione |
746677-39-4 | 250mg |
$ 295.00 | 2022-06-03 | ||
| Chemenu | CM415702-250mg |
2-{pyrazolo[1,5-a]pyrimidin-7-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione |
746677-39-4 | 95%+ | 250mg |
$*** | 2023-05-29 | |
| Chemenu | CM415702-500mg |
2-{pyrazolo[1,5-a]pyrimidin-7-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione |
746677-39-4 | 95%+ | 500mg |
$*** | 2023-05-29 | |
| Chemenu | CM415702-1g |
2-{pyrazolo[1,5-a]pyrimidin-7-ylmethyl}-2,3-dihydro-1H-isoindole-1,3-dione |
746677-39-4 | 95%+ | 1g |
$*** | 2023-05-29 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN22140-1G |
2-({pyrazolo[1,5-a]pyrimidin-7-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione |
746677-39-4 | 95% | 1g |
¥ 1,643.00 | 2023-03-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN22140-5G |
2-({pyrazolo[1,5-a]pyrimidin-7-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione |
746677-39-4 | 95% | 5g |
¥ 5,016.00 | 2023-03-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN22140-10G |
2-({pyrazolo[1,5-a]pyrimidin-7-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione |
746677-39-4 | 95% | 10g |
¥ 7,444.00 | 2023-03-13 | |
| Enamine | EN300-116366-0.05g |
2-({pyrazolo[1,5-a]pyrimidin-7-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione |
746677-39-4 | 95.0% | 0.05g |
$65.0 | 2025-03-21 |
2-({pyrazolo[1,5-a]pyrimidin-7-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on 2-({pyrazolo[1,5-a]pyrimidin-7-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione
2-({Pyrazolo[1,5-a]pyrimidin-7-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione: A Comprehensive Overview
The compound with CAS No. 746677-39-4, known as 2-({pyrazolo[1,5-a]pyrimidin-7-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a pyrazolo[1,5-a]pyrimidine moiety and a dihydroisoindole dione framework. These structural elements contribute to its exceptional chemical properties and potential applications in drug development and advanced materials.
Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrimidine derivatives in the design of bioactive molecules. For instance, researchers have demonstrated that these compounds exhibit potent inhibitory activity against various kinases, making them promising candidates for the treatment of cancer and other diseases. The integration of this moiety with the dihydroisoindole dione framework in CAS No. 746677-39-4 further enhances its bioactivity and selectivity.
The synthesis of 2-({pyrazolo[1,5-a]pyrimidin-7-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this compound with high enantioselectivity. This has opened new avenues for its application in chiral drug discovery and asymmetric catalysis.
In terms of applications, CAS No. 746677-39-4 has shown potential in the development of novel therapeutic agents. Its ability to modulate key cellular pathways makes it a valuable tool in pharmacological research. Additionally, this compound has been explored for its role in the design of advanced materials, such as organic semiconductors and photovoltaic devices. Its unique electronic properties make it a candidate for next-generation electronic materials.
Recent studies have also focused on the toxicological profile of CAS No. 746677-39-4. Preclinical evaluations have demonstrated that this compound exhibits low toxicity in animal models, which is a critical factor for its potential use in clinical settings. However, further research is required to fully understand its long-term effects and safety profile.
In conclusion, 2-{pyrazolo[1,5-a]pyrimidinyl}methyl)-2,3-dihydroisoindole dione (CAS No. 746677-) represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a key player in the development of innovative solutions in medicine and materials science.
746677-39-4 (2-({pyrazolo[1,5-a]pyrimidin-7-yl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)